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Compound of Interest

Compound Name: 4-Amino-3-propoxyphenol

CAS No.: 1342281-39-3

Cat. No.: B1375121

Get Quote

Part 1: Chemical Identity & Critical Disambiguation
Before initiating procurement, it is vital to distinguish this specific scaffold from structurally

similar commercial reagents. Errors in CAS specification frequently lead to the accidental

purchase of hair dye intermediates (e.g., nitro-phenols) or regioisomers.

The "Golden Standard" Specification
Use these parameters to validate supplier certificates of analysis (CoA) before purchase.
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Parameter Specification Technical Note

Chemical Name 4-Amino-3-propoxyphenol

CAS Number 1342281-39-3 Critical Anchor

Molecular Formula C₉H₁₃NO₂

Molecular Weight 167.21 g/mol

SMILES CCCOC1=C(C=CC(=C1)O)N Use for substructure searching

Appearance Off-white to beige solid
Darkens to brown/purple upon

oxidation

Solubility
DMSO, Methanol, Ethyl

Acetate

Poor solubility in water at

neutral pH

Purity Limit >95% (HPLC)
>98% required for biological

assays

Structural Disambiguation
Warning: Do not confuse with these common analogs:

4-Amino-3-nitrophenol (CAS 610-81-1): A red/brown dye intermediate.

Prenalterol Intermediates: Often contain an isopropylamine side chain, not a simple amino

group.

Regioisomers: 3-Amino-4-propoxyphenol has significantly different electronic properties.

Part 2: Supply Chain Landscape & Sourcing
Strategy
This compound is classified as a Specialty Building Block, not a commodity chemical. It is

rarely held in high stock volumes by major catalog suppliers (e.g., Sigma-Aldrich, Fisher) and is

typically synthesized on demand or held by specialized building-block vendors.

Supplier Tier Analysis
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Supplier Tier Typical Lead Time Purity Reliability Recommended For

Tier 1: Major Catalogs

(e.g., Biosynth,

PubChem

Aggregators)

3–6 Weeks High

Validated reference

standards; GMP

requirements.

Tier 2: Building Block

Specialists (e.g.,

Enamine, WuXi

AppTec)

2–4 Weeks Variable

High-throughput

screening (HTS)

library synthesis.

Tier 3: Custom

Synthesis CROs
6–8 Weeks Very High

Multi-gram scale-up;

when stock is

unavailable.

Sourcing Decision Logic
Use the following workflow to determine the optimal procurement path based on your project

timeline and scale.
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Requirement Definition

Check Tier 1 & 2 Stock

In Stock?

Direct Purchase
(Request 1H-NMR beforehand)

Yes (<2 weeks)

Initiate Custom Synthesis

No

Evaluate CRO Quotes
(Route: Nitration -> Reduction)

Click to download full resolution via product page

Figure 1: Decision matrix for sourcing 4-Amino-3-propoxyphenol, prioritizing stock availability

vs. synthesis lead times.

Part 3: Technical Validation (Quality Control)
Upon receipt, the compound must be validated. The aniline and phenol moieties make this

compound susceptible to oxidation (forming quinone imines), which can appear as impurities in

biological assays.

The "Self-Validating" QC Protocol
Do not rely solely on the vendor's CoA. Perform this 3-step verification:

Step 1: Visual Inspection
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Pass: Off-white, beige, or light grey powder.

Fail: Dark brown, black, or "gummy" texture (indicates significant oxidation or hygroscopic

failure).

Step 2: 1H-NMR Verification (DMSO-d6)

Diagnostic Signals:

Propoxy Group: Look for the triplet (~1.0 ppm), multiplet (~1.7 ppm), and triplet (~3.8 ppm)

integrating 3:2:2.

Aromatic Region: 3 protons in the 6.0–7.0 ppm range. The pattern should reflect the 1,2,4-

substitution.

Exchangeable Protons: Broad singlets for -NH₂ and -OH. Note: These may disappear if

D₂O exchange is performed.

Step 3: Purity Check (HPLC-UV)

Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge).

Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile gradient.

Detection: 254 nm (aromatic) and 210 nm.

Acceptance Criteria: Main peak >95%. Impurities at RT > Main peak are likely oxidation

dimers (azobenzenes).

QC Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1375121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Receipt Visual Inspection
(Color Check)

Solubility Test
(DMSO)Pass Quarantine / Return

Dark/Gummy
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(Identity)

HPLC-MS
(Purity >95%)Structure Confirmed

Wrong Structure
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(Store -20°C, Argon)>95%
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Figure 2: Incoming quality control workflow to prevent oxidized or incorrect material from

entering the research pipeline.

Part 4: Handling, Stability & Storage
The 4-amino-phenol motif is electronically rich and prone to oxidation. Causality: The electron-

donating amino and hydroxyl groups make the ring susceptible to electrophilic attack by

atmospheric oxygen, leading to polymerization.

Storage Protocols
Primary Storage: -20°C in a manual defrost freezer.

Atmosphere: Store under Argon or Nitrogen.

Container: Amber glass vials with Teflon-lined caps (prevent light degradation).

Solution Stability:

DMSO: Stable for ~1 week at 4°C.

Water/Buffer: Unstable. Prepare fresh immediately before use. Do not store aqueous

stocks.

Safety (HSE)
Hazards: Irritant (Skin/Eye/Respiratory).[1][2] Potential sensitizer.
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PPE: Nitrile gloves, safety glasses, lab coat. Work in a fume hood to avoid inhalation of dust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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